Cas no 24817-92-3 (trihexyl O-acetylcitrate)

trihexyl O-acetylcitrate Properties

Names and Identifiers

• trihexyl O-acetylcitrate
• ATHC
• Acetylcitric acid tri-n-hexyl ester
• Acetyl trihexyl citrate
• trihexyl 2-acetyloxypropane-1,2,3-tricarboxylate
• TRIHEXYL O-ACETYLCITRAT
• O322
• Acetyl tri-n-hexyl citrate
• 2-acetyloxypropane-1,2,3-tricarboxylic acid trihexyl ester
• trihexyl 2-acetoxypropane-1,2,3-tricarboxylate
• Trihexyl O-acetylcitrate
• 2-(Acetyloxy)-1,2,3-propanetricarboxylic acid, trihexyl ester
• UNII-Z94E579Y3C
• ACETYL TRIHEXYL CITRATE [INCI]
• DTXSID3051915
• SCHEMBL169210
• trihexyl acetylcitrate
• Trihexyl O-acetylcitrate; ATHC
• Q27295169
• acetyl tri-n-hexyl citrate
• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, trihexyl ester
• A817506
• TUUQISRYLMFKOG-UHFFFAOYSA-N
• DTXCID8030477
• DB-046552
• J-015686
• CITRIC ACID, TRIHEXYL ESTER, ACETATE
• 24817-92-3
• CITROFLEX A 6
• NS00013336
• Z94E579Y3C
• acetyltrihexyl citrate
• tri-n-hexyl o-acetylcitrate
• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, 1,2,3-trihexyl ester
• +Expand

• InChIKey： TUUQISRYLMFKOG-UHFFFAOYSA-N
• Inchi： 1S/C26H46O8/c1-5-8-11-14-17-31-23(28)20-26(34-22(4)27,25(30)33-19-16-13-10-7-3)21-24(29)32-18-15-12-9-6-2/h5-21H2,1-4H3
• SMILES： O(C(C)=O)C(C(=O)OCCCCCC)(CC(=O)OCCCCCC)CC(=O)OCCCCCC

Computed Properties

• Exact Mass: 486.31900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 25
• Monoisotopic Mass: 486.319268
• Heavy Atom Count: 34
• Complexity: 559
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 105

Experimental Properties

• LogP: 5.43900
• PSA: 105.20000
• Refractive Index: 1.447
• Boiling Point: 497.7 ºC at 760 mmHg
• Flash Point: >110 ºC
• Color/Form: liquid
• Density: 1.005